molecular formula C19H24N4O2S B6579771 2-[(cyanomethyl)sulfanyl]-N,3-bis(2-methylpropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide CAS No. 946324-06-7

2-[(cyanomethyl)sulfanyl]-N,3-bis(2-methylpropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide

Cat. No.: B6579771
CAS No.: 946324-06-7
M. Wt: 372.5 g/mol
InChI Key: TVEFQJOCUYLNOC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[(cyanomethyl)sulfanyl]-N,3-bis(2-methylpropyl)-4-oxo-3,4-dihydroquinazoline-7-carboxamide is a quinazoline derivative characterized by a bicyclic heteroaromatic core with substitutions at positions 2, 3, and 6. The molecule features:

  • A cyanomethylsulfanyl group at position 2, contributing electrophilic reactivity via the nitrile moiety.
  • N,3-bis(2-methylpropyl) substituents (isobutyl groups), enhancing lipophilicity and steric bulk.
  • A 4-oxo-3,4-dihydroquinazoline core, a scaffold known for interactions with biological targets such as kinases and receptors .

Its synthesis likely involves multi-step reactions, including nucleophilic substitutions and carboxamide couplings, analogous to methods described for related compounds in .

Properties

IUPAC Name

2-(cyanomethylsulfanyl)-N,3-bis(2-methylpropyl)-4-oxoquinazoline-7-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N4O2S/c1-12(2)10-21-17(24)14-5-6-15-16(9-14)22-19(26-8-7-20)23(18(15)25)11-13(3)4/h5-6,9,12-13H,8,10-11H2,1-4H3,(H,21,24)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TVEFQJOCUYLNOC-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CNC(=O)C1=CC2=C(C=C1)C(=O)N(C(=N2)SCC#N)CC(C)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N4O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound can be compared to structurally related quinazoline and cyanoacetamide derivatives, focusing on substituent effects, synthetic routes, and physicochemical properties.

Key Observations:

Structural Divergence: The target compound’s quinazoline core differs from the cyanoacetamide backbone of compounds 13a–b (). This distinction impacts electronic properties and target selectivity. The bis(isobutyl) groups in the target compound enhance lipophilicity (logP ~4–5 predicted) compared to the polar sulfamoylphenyl groups in 13a–b (logP ~1–2) .

Synthetic Methodology :

  • Compounds 13a–b are synthesized via diazonium salt coupling under cold conditions (0–5°C), achieving high yields (>94%) . The target compound likely requires more complex alkylation or cyclization steps, as seen in similar quinazoline syntheses .

Spectroscopic Features :

  • IR Spectra : The target compound’s C≡N stretch (~2214 cm⁻¹) aligns with 13a–b, but its C=O stretch (1664 cm⁻¹ in 13a) would shift due to conjugation with the quinazoline ring .
  • ¹H-NMR : The bis(isobutyl) groups would produce characteristic δ 0.8–1.2 ppm (CH(CH₂)₂) splits, absent in 13a–b’s simpler aryl signals .

Thermal Stability :

  • Compounds 13a–b exhibit high melting points (>270°C), attributed to hydrogen-bonding networks from sulfamoyl and hydrazinylidene groups. The target compound’s melting point is unreported but expected to be lower due to flexible isobutyl chains .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.